Cas no 68438-26-6 (5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester)

5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester structure

68438-26-6 structure

Product Name:5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester

CAS No:68438-26-6

Molecular Formula:C₁₁H₉NO₂S

Molecular Weight:219.25966

CID:393181

PubChem ID:13723255

5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester Properties

Names and Identifiers

- 5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester
- methyl 3-phenyl-1,2-thiazole-5-carboxylate
- SCHEMBL15559606
- 68438-26-6
- DTXSID80547660
- InChIKey： DZDLNWXLSZYYIW-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H9NO2S/c1-14-11(13)10-7-9(12-15-10)8-5-3-2-4-6-8/h2-7H,1H3
- SMILES： COC(=O)C1=CC(=NS1)C2=CC=CC=C2

Computed Properties

Exact Mass: 219.03547
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 219.03539970g/mol
Heavy Atom Count: 15
Complexity: 229
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 67.4Å²

Experimental Properties

PSA: 39.19

5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester Related Literature

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Mingmao Chen,Feifei Song,Yan Liu,Jia Tian,Chun Liu,Ruyue Li Nanoscale, 2019,11, 3814-3826
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7. Thermoreversible photocyclization of a pyrazolotriazole to a triazasemibullvalene: a novel electrocyclic reaction†

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8. One-step bioengineering of magnetic nanoparticles via a surface diazo transfer/azide–alkyne click reaction sequence†

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9. Convergent approach to complex spirocyclic pyrans: practical synthesis of the oxa-pinnaic acid core†

Frank D. Ferrari,Adele E. Pasqua,Andrew J. Ledgard,Rodolfo Marquez Org. Biomol. Chem., 2013,11, 3469-3476
10. Carbon phosphide monolayers with superior carrier mobility†

Gaoxue Wang,Ravindra Pandey,Shashi P. Karna Nanoscale, 2016,8, 8819-8825

68438-26-6 (5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester) Related Products

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